Cas no 1797586-63-0 (4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine)
4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-[[2-Chloro-5-(trifluoromethyl)phenyl]sulfonyl]-1-piperazinyl]-6-cyclopropylpyrimidine
- 4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine
-
- Inchi: 1S/C18H18ClF3N4O2S/c19-14-4-3-13(18(20,21)22)9-16(14)29(27,28)26-7-5-25(6-8-26)17-10-15(12-1-2-12)23-11-24-17/h3-4,9-12H,1-2,5-8H2
- InChI Key: ZTWDJJJMSQINCM-UHFFFAOYSA-N
- SMILES: C1=NC(C2CC2)=CC(N2CCN(S(C3=CC(C(F)(F)F)=CC=C3Cl)(=O)=O)CC2)=N1
Experimental Properties
- Density: 1.489±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 584.2±60.0 °C(Predicted)
- pka: 7.98±0.30(Predicted)
4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6257-6791-2μmol |
4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine |
1797586-63-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6257-6791-5μmol |
4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine |
1797586-63-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6257-6791-10μmol |
4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine |
1797586-63-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6257-6791-20μmol |
4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine |
1797586-63-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6257-6791-1mg |
4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine |
1797586-63-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6257-6791-2mg |
4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine |
1797586-63-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6257-6791-3mg |
4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine |
1797586-63-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6257-6791-4mg |
4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine |
1797586-63-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6257-6791-5mg |
4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine |
1797586-63-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6257-6791-10mg |
4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine |
1797586-63-0 | 10mg |
$79.0 | 2023-09-09 |
4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine
Introduction to 4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine (CAS No. 1797586-63-0)
4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1797586-63-0, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The molecular structure of this compound incorporates several key functional groups, including a piperazine moiety and a cyclopropyl substituent, which are known to contribute to its pharmacological properties.
The presence of a 2-chloro-5-(trifluoromethyl)benzenesulfonyl group in the molecular framework suggests that this compound may exhibit potent interactions with biological targets, making it a valuable scaffold for drug design. The trifluoromethyl group, in particular, is often incorporated into pharmaceutical compounds due to its ability to enhance metabolic stability and binding affinity. This feature has been widely exploited in the development of various therapeutic agents, including those targeting oncological and inflammatory diseases.
In recent years, there has been a surge in research focused on the development of novel piperazine-based compounds due to their diverse pharmacological applications. Piperazine derivatives are known for their ability to modulate neurotransmitter systems, making them relevant in the treatment of central nervous system disorders. Additionally, the cyclopropyl group adds another layer of complexity to the compound's interactions with biological targets, potentially influencing its pharmacokinetic profile and therapeutic efficacy.
The synthesis and characterization of 4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine have been subjects of extensive studies in academic and industrial laboratories. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound is suitable for further pharmacological evaluation. Techniques such as multi-step organic synthesis, including nucleophilic substitution and cyclization reactions, have been crucial in constructing the desired molecular architecture.
One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors involved in pathophysiological processes. For instance, the benzenesulfonyl group has been shown to interact with serine proteases, which are implicated in inflammation and cancer progression. The piperazine moiety further enhances this potential by modulating neurotransmitter release and receptor activity.
The cyclopropyl substituent adds an additional dimension to the compound's pharmacological profile. Cyclopropane-containing molecules are known for their unique binding properties due to the strained ring structure, which can lead to favorable interactions with biological targets. This feature has been leveraged in the design of drugs targeting bacterial infections and viral pathogens, highlighting the versatility of cyclopropyl derivatives.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine with greater accuracy. Molecular docking studies have been performed using various computational platforms to identify potential binding sites on target proteins. These studies have provided valuable insights into the compound's mechanism of action and have guided further optimization efforts.
In addition to its potential therapeutic applications, this compound has also attracted interest from the chemical biology community. Its unique structure makes it an excellent tool for studying enzyme inhibition and receptor binding mechanisms. By using this compound as a probe, researchers can gain a deeper understanding of the molecular interactions underlying various diseases.
The synthesis of analogs and derivatives of 4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine represents another area of active research. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties to improve efficacy and reduce side effects. This approach is particularly relevant in drug development pipelines where optimal pharmacokinetic profiles are essential for clinical success.
The future prospects for this compound are promising, with ongoing research aimed at elucidating its full potential. As our understanding of disease mechanisms continues to evolve, compounds like 4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine will play an increasingly important role in therapeutic interventions. Their unique structural features and versatile biological activities make them valuable assets in the quest for novel treatments across multiple disease domains.
1797586-63-0 (4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-6-cyclopropylpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)